Cas no 1262019-11-3 (3-Fluoro-5-hydroxycinnamic acid)

• Product Name: 3-Fluoro-5-hydroxycinnamic acid
• CAS No: 1262019-11-3
• MF: C₉H₇FO₃
• MW: 182.148486375809
• CID: 4796038
• Update Time: 2025-10-29

3-Fluoro-5-hydroxycinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-hydroxycinnamic acid

• Inchi： 1S/C9H7FO3/c10-7-3-6(1-2-9(12)13)4-8(11)5-7/h1-5,11H,(H,12,13)/b2-1+
• InChI Key： ADZSSWAFDJGWHS-OWOJBTEDSA-N
• SMILES： FC1C=C(C=C(/C=C/C(=O)O)C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 1.6
• Topological Polar Surface Area: 57.5

Additional information on 3-Fluoro-5-hydroxycinnamic acid

Exploring the Properties and Applications of 3-Fluoro-5-hydroxycinnamic acid (CAS No. 1262019-11-3)

In the realm of organic chemistry and pharmaceutical research, 3-Fluoro-5-hydroxycinnamic acid (CAS No. 1262019-11-3) has emerged as a compound of significant interest. This fluorinated derivative of cinnamic acid combines the structural benefits of a hydroxycinnamic acid backbone with the electronic effects of a fluorine substituent, making it a versatile intermediate in synthetic chemistry. Researchers and industries are increasingly focusing on its potential applications, particularly in drug discovery, material science, and nutraceuticals.

The unique molecular structure of 3-Fluoro-5-hydroxycinnamic acid features a fluoro group at the 3-position and a hydroxyl group at the 5-position of the aromatic ring. This arrangement enhances its reactivity and binding affinity, which is critical for designing bioactive molecules. Recent studies highlight its role as a precursor for fluorinated pharmaceuticals, where the introduction of fluorine atoms can improve metabolic stability and bioavailability. This aligns with the growing trend of fluorine-containing drugs in the market, addressing demands for more effective and longer-lasting medications.

Beyond pharmaceuticals, 3-Fluoro-5-hydroxycinnamic acid is gaining traction in the field of functional materials. Its ability to participate in photoactive reactions makes it a candidate for developing organic semiconductors and light-sensitive coatings. With the rise of sustainable technologies, researchers are exploring its incorporation into green chemistry processes, minimizing environmental impact while maintaining high efficiency. This dual functionality—bridging biomedical and material sciences—positions the compound as a multidisciplinary research tool.

Another area of interest is the compound's potential in nutraceutical formulations. Hydroxycinnamic acids are well-known for their antioxidant properties, and the addition of a fluorine atom could modulate these effects. Consumers are increasingly seeking bioactive ingredients that offer health benefits beyond basic nutrition, driving innovation in this sector. Whether as a standalone supplement or as part of a synergistic blend, 3-Fluoro-5-hydroxycinnamic acid could play a pivotal role in next-generation wellness products.

From a synthetic perspective, the preparation of 3-Fluoro-5-hydroxycinnamic acid involves carefully controlled fluorination and hydroxylation steps. Advances in catalytic fluorination techniques have streamlined its production, reducing costs and improving yields. These methodological improvements are crucial for scaling up laboratory-scale synthesis to industrial levels, ensuring consistent quality for commercial applications. As the demand for custom fluorinated compounds grows, so does the need for reliable and efficient synthetic protocols.

In summary, 3-Fluoro-5-hydroxycinnamic acid (CAS No. 1262019-11-3) represents a compelling example of how targeted molecular modifications can unlock diverse applications. Its relevance spans pharmaceuticals, materials science, and nutraceuticals, reflecting broader trends in precision chemistry and sustainable innovation. For researchers and industry professionals alike, this compound offers a wealth of opportunities to explore and exploit its unique properties.